Cas no 343319-60-8 (2-(2-methylprop-2-en-1-yl)oxy-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-(2-methylprop-2-en-1-yl)oxy-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 343319-60-8
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• MDL: MFCD25962512
• CID: 2943944
• PubChem ID: 12498584
• Update Time: 2025-08-05

2-(2-methylprop-2-en-1-yl)oxy-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylallyloxy)isoindole-1,3-dione
• 2-(2-methylprop-2-en-1-yl)oxy-2,3-dihydro-1H-isoindole-1,3-dione

• MDL： MFCD25962512
• Inchi： 1S/C12H11NO3/c1-8(2)7-16-13-11(14)9-5-3-4-6-10(9)12(13)15/h3-6H,1,7H2,2H3
• InChI Key： QESPYTJGALKCRL-UHFFFAOYSA-N
• SMILES： O(CC(=C)C)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 2.6
• Topological Polar Surface Area: 46.6

Additional information on 2-(2-methylprop-2-en-1-yl)oxy-2,3-dihydro-1H-isoindole-1,3-dione

Comprehensive Overview of 2-(2-methylprop-2-en-1-yl)oxy-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 343319-60-8)

The compound 2-(2-methylprop-2-en-1-yl)oxy-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 343319-60-8) is a specialized organic molecule with significant applications in pharmaceutical and material science research. This derivative of isoindole-1,3-dione is characterized by its unique structural features, including a 2-methylprop-2-en-1-yl ether group, which enhances its reactivity and versatility in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential role in developing novel bioactive agents and functional materials.

In recent years, the demand for high-performance chemical intermediates like 2-(2-methylprop-2-en-1-yl)oxy-2,3-dihydro-1H-isoindole-1,3-dione has surged, driven by advancements in drug discovery and polymer science. Its CAS No. 343319-60-8 is frequently cited in patent literature, highlighting its relevance in innovative synthesis routes. The compound’s isoindole core is particularly noteworthy, as it serves as a scaffold for designing pharmacologically active molecules, addressing current trends such as targeted therapy and sustainable chemistry.

One of the most searched questions about this compound revolves around its synthetic methodology and industrial-scale production. Optimizing the synthesis of 2-(2-methylprop-2-en-1-yl)oxy-2,3-dihydro-1H-isoindole-1,3-dione involves balancing yield efficiency and environmental impact, a topic aligned with the global push for green chemistry. Researchers also explore its structure-activity relationship (SAR) to unlock new applications, such as photoactive materials or enzyme inhibitors.

The compound’s physicochemical properties, including solubility and thermal stability, are critical for its integration into advanced formulations. For instance, its potential use in controlled-release systems or nanotechnology-based delivery has garnered attention in academic and industrial circles. Additionally, the 2-methylprop-2-en-1-yl moiety offers opportunities for polymer functionalization, making it valuable in designing smart materials with tailored properties.

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